3-{[(4-Tert-butylphenyl)carbonyl]amino}-3-[4-(propan-2-yloxy)phenyl]propanoic acid

• Molecular Formula: C23H29NO4
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 3-[(4-tert-butylbenzoyl)amino]-3-(4-propan-2-yloxyphenyl)propanoic acid
• InChI: InChI=1S/C23H29NO4/c1-15(2)28-19-12-8-16(9-13-19)20(14-21(25)26)24-22(27)17-6-10-18(11-7-17)23(3,4)5/h6-13,15,20H,14H2,1-5H3,(H,24,27)(H,25,26)
• InChI Key: BGCZNYOUKVKODC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C2=CC=C(C=C2)C(C)(C)C

Description

3-[(4-TERT-BUTYLPHENYL)FORMAMIDO]-3-[4-(PROPAN-2-YLOXY)PHENYL]PROPANOIC ACID is an organic compound known for its unique structural properties. It is characterized by the presence of a tert-butylphenyl group and a propan-2-yloxyphenyl group, which contribute to its distinct chemical behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-TERT-BUTYLPHENYL)FORMAMIDO]-3-[4-(PROPAN-2-YLOXY)PHENYL]PROPANOIC ACID typically involves multiple steps. One common method includes the reaction of benzoyl chloride with tert-butyl bromide to form a substituted benzoyl bromide compound. This intermediate undergoes aromatic carbonyl reduction to yield the corresponding nitrile, which is then hydrolyzed to produce the target compound .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include the use of advanced catalytic systems and continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

3-[(4-TERT-BUTYLPHENYL)FORMAMIDO]-3-[4-(PROPAN-2-YLOXY)PHENYL]PROPANOIC ACID undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the aromatic ring positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

3-[(4-TERT-BUTYLPHENYL)FORMAMIDO]-3-[4-(PROPAN-2-YLOXY)PHENYL]PROPANOIC ACID has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(4-TERT-BUTYLPHENYL)FORMAMIDO]-3-[4-(PROPAN-2-YLOXY)PHENYL]PROPANOIC ACID involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its molecular interactions and pathways are essential to fully understand its mechanism .

Comparison with Similar Compounds

Similar Compounds

• 3-(4-tert-Butylphenyl)propanoic acid
• 4-(4-tert-Butylphenyl)butanoic acid
• 4-(4-tert-Butylphenoxy)butanoic acid
• 2-(4-tert-Butylphenoxy)propanoic acid

Uniqueness

3-[(4-TERT-BUTYLPHENYL)FORMAMIDO]-3-[4-(PROPAN-2-YLOXY)PHENYL]PROPANOIC ACID is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of tert-butylphenyl and propan-2-yloxyphenyl groups sets it apart from other similar compounds, making it a valuable molecule for various applications .